4-[1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one

• IUPAC Name: 4-[1-(2-cyclopropyl-6-methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one
• InChI: InChI=1S/C15H21N5O/c1-10-6-13(18-15(17-10)11-2-3-11)20-7-12(8-20)19-5-4-16-14(21)9-19/h6,11-12H,2-5,7-9H2,1H3,(H,16,21)
• InChI Key: PERKHSJDSDGOKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2CC2)N3CC(C3)N4CCNC(=O)C4
• Molecular Formula: C15H21N5O
• Molecular Weight: 287.36 g/mol

Description

4-[1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound is known for its unique structure and properties, which make it a promising candidate for the development of new drugs. In

Mechanism of Action

The exact mechanism of action of 4-[1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one is not fully understood. However, it is believed to work by modulating the levels of neurotransmitters such as serotonin and dopamine in the brain. It may also work by affecting the activity of certain receptors in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to increase levels of serotonin and dopamine in the brain, which can have a positive effect on mood and behavior. It has also been shown to have anxiolytic and antidepressant effects. Additionally, this compound has been shown to have analgesic effects and may be effective in treating neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one in lab experiments is its unique structure and properties. This compound has the potential to be developed into new drugs with a range of therapeutic applications. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are a number of future directions for research on 4-[1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one. One area of research could be focused on developing new drugs based on this compound for the treatment of various disorders such as depression, anxiety, and neuropathic pain. Another area of research could be focused on understanding the exact mechanism of action of this compound in order to develop more effective drugs. Additionally, research could be focused on improving the synthesis method of this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 4-[1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one involves several steps. The first step involves the reaction of 2-cyclopropyl-6-methylpyrimidin-4-amine with 3-bromo-1-chloropropane in the presence of a base such as potassium carbonate. This reaction results in the formation of 1-(2-cyclopropyl-6-methylpyrimidin-4-yl)azetidin-3-ol. The next step involves the reaction of this compound with piperazine in the presence of a dehydrating agent such as thionyl chloride. This reaction results in the formation of this compound.

Scientific Research Applications

4-[1-(2-Cyclopropyl-6-methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one has potential applications in the field of medicine. It has been studied for its potential as an antidepressant and anxiolytic agent. It has also been studied for its potential as a treatment for neuropathic pain and cognitive impairment. Additionally, this compound has been studied for its potential as a treatment for drug addiction and withdrawal.